Cas no 140189-50-0 (3,5-Octanedione, 7-methoxy-)

• Product Name: 3,5-Octanedione, 7-methoxy-
• CAS No: 140189-50-0
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 1284414
• Update Time: 2024-08-03

3,5-Octanedione, 7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3,5-Octanedione, 7-methoxy-

• Inchi： 1S/C9H16O3/c1-4-8(10)6-9(11)5-7(2)12-3/h7H,4-6H2,1-3H3
• InChI Key： CRSNGJHVFHVBJV-UHFFFAOYSA-N
• SMILES： CCC(=O)CC(=O)CC(OC)C

Computed Properties

• Exact Mass: 172.10998

Experimental Properties

• Density: 0.967±0.06 g/cm3(Predicted)
• Boiling Point: 246.2±15.0 °C(Predicted)
• PSA: 43.37
• pka: 9.15±0.10(Predicted)